Cas no 91590-90-8 (2,6-Dibromo-4-fluorobenzoic acid)

• Product Name: 2,6-Dibromo-4-fluorobenzoic acid
• CAS No: 91590-90-8
• MF: C₇H₃Br₂FO₂
• MW: 297.903924226761
• MDL: MFCD00460559
• CID: 2814145
• PubChem ID: 13342590
• Update Time: 2025-09-22

2,6-Dibromo-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-fluorobenzoic acid
• 2,6-Dibromo-4-fluorobenzoicacid
• 91590-90-8
• Benzoic acid, 2,6-dibromo-4-fluoro-
• DTXSID90537476
• MFCD00460559
• AB93075
• CS-0193895

• MDL： MFCD00460559
• Inchi： 1S/C7H3Br2FO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： ZYBAQKCBAGCGGY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)O)Br)F

Computed Properties

• Exact Mass: 297.84633Da
• Monoisotopic Mass: 295.84838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų